Cas no 1410819-23-6 (2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1410819-23-6
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• MDL: MFCD17284749
• CID: 3161408
• PubChem ID: 63076488
• Update Time: 2025-10-29

2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid
• 2-(3,4,5-Trifluoro-phenyl)-cyclopropanecarboxylic acid
• JHD91392
• 2-(3,4,5-Trifluorophenyl)cyclopropanecarboxylicacid
• AKOS012376417
• 1410819-23-6
• 2-(3,4,5-Trifluorophenyl)cyclopropanecarboxylic acid
• CS-0267979
• EN300-297752

• MDL： MFCD17284749
• Inchi： 1S/C10H7F3O2/c11-7-1-4(2-8(12)9(7)13)5-3-6(5)10(14)15/h1-2,5-6H,3H2,(H,14,15)
• InChI Key： DYBOZKSUIBJLJN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1CC1C(=O)O)F)F

Computed Properties

• Exact Mass: 216.03981395g/mol
• Monoisotopic Mass: 216.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid

Exploring the Versatile Applications of 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1410819-23-6) in Modern Chemistry

In the realm of organic chemistry, 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1410819-23-6) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This fluorinated cyclopropane derivative combines the stability of a cyclopropane ring with the electronic effects of a trifluorophenyl group, making it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly focusing on this compound to address challenges in drug design, sustainable chemistry, and advanced material development.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled the popularity of 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid. Its CAS No. 1410819-23-6 is frequently searched in chemical databases, reflecting its importance in modern synthetic routes. The compound's three fluorine atoms on the phenyl ring enhance its lipophilicity and metabolic stability, key factors in improving drug bioavailability—a hot topic in pharmaceutical R&D. Recent studies highlight its potential as a precursor for bioactive molecules targeting inflammation and central nervous system disorders, aligning with current healthcare trends.

From an environmental perspective, the synthesis and applications of 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid resonate with the global push toward green chemistry. The compound's efficient synthetic pathways and potential for catalytic transformations make it attractive for sustainable manufacturing processes. Industry leaders are exploring its use in energy-efficient reactions, addressing common search queries about eco-friendly fluorochemical production. Moreover, its structural rigidity offers advantages in designing high-performance polymers, a subject gaining traction in materials science forums.

The electronic properties imparted by the 3,4,5-trifluorophenyl moiety make this compound particularly valuable in electronic materials development. As organic electronics and flexible displays dominate technology discussions, researchers are investigating how such fluorinated cyclopropane derivatives can improve charge transport in semiconductor applications. The compound's steric constraints and conformational stability also contribute to its utility in asymmetric catalysis, another trending topic in chemical synthesis optimization.

Analytical characterization of 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1410819-23-6) reveals interesting structure-activity relationships that fascinate computational chemists. Advanced molecular modeling studies, frequently searched in academic circles, demonstrate how the compound's three-dimensional architecture influences intermolecular interactions. This knowledge is crucial for rational drug design and material property prediction, connecting the compound to cutting-edge computational chemistry applications.

In the agrochemical sector, derivatives of 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid show promise as crop protection agents, responding to the agricultural industry's need for novel pest control solutions. The fluorine substitution pattern enhances the compounds' ability to penetrate plant cuticles, a property extensively discussed in recent agrochemical innovation publications. This application aligns perfectly with current searches about sustainable agriculture and precision farming technologies.

The compound's crystalline properties and thermal stability make it suitable for X-ray crystallography studies, a technique experiencing renewed interest due to advancements in structural biology. Many researchers investigating small molecule crystallography search for compounds like 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid to understand molecular packing and intermolecular forces, demonstrating its relevance in fundamental chemical research.

As the chemical industry moves toward diversified fluorochemicals, 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid stands out as a versatile intermediate. Its regioselective reactivity allows for selective modifications at different positions, addressing common synthetic challenges discussed in organic chemistry forums. The compound's balanced hydrophobic-hydrophilic character also makes it valuable in formulation science, particularly in developing enhanced delivery systems—a trending topic in pharmaceutical technology.

Future research directions for 2-(3,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1410819-23-6) likely include exploration of its bioconjugation potential and applications in proteolysis targeting chimeras (PROTACs), one of the most searched topics in contemporary drug discovery. The compound's ability to serve as a spacer unit or stereochemical controller in complex molecular architectures positions it at the forefront of innovative therapeutic development strategies.